2-(Phenylsulfanyl)propanoic acid

• CAS: 17431-94-6

Core Science & Biosynthesis

A Tale of Two Propanoic Acids: A Technical Guide to 2-Phenylpropionic Acid and its Thioether Analogue, 2-(Phenylsulfanyl)propanoic Acid

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, subtle molecular modifications can lead to profound differences in chemical behavior and biological activity. This guide provides an in-depth comparative analysis of two structurally related propanoic acid derivatives: the well-established non-steroidal anti-inflammatory drug (NSAID) precursor, 2-phenylpropionic acid, and its intriguing thioether analogue, 2-(phenylsulfanyl)propanoic acid. While the former is a cornerstone in medicinal chemistry, the latter represents a less-explored molecule with potential for novel pharmacological applications. This document will delve into their core chemical distinctions, synthetic methodologies, and comparative biological potential, offering a technical resource for professionals in the field.

Part 1: Unveiling the Molecular Architecture and Physicochemical Properties

At first glance, the two molecules share a common propanoic acid backbone. However, the nature of the substituent at the second carbon atom fundamentally dictates their electronic and steric properties.

2-Phenylpropionic acid , also known as hydratropic acid, features a direct carbon-carbon bond between the chiral center of the propanoic acid and the phenyl ring.[1] This direct linkage results in a relatively rigid structure where the phenyl group's electron-withdrawing and aromatic properties directly influence the acidity of the carboxylic acid.

In contrast, 2-(Phenylsulfanyl)propanoic acid incorporates a thioether linkage, introducing a sulfur atom between the phenyl ring and the propanoic acid moiety.[2] This sulfur bridge imparts greater flexibility to the molecule and alters the electronic interplay between the aromatic ring and the acidic functional group. The presence of the sulfur atom also introduces the potential for different metabolic pathways and biological interactions compared to its non-sulfur counterpart.

A summary of their key physicochemical properties is presented below:

Property	2-Phenylpropionic Acid	2-(Phenylsulfanyl)propanoic Acid
Molecular Formula	C₉H₁₀O₂	C₉H₁₀O₂S
Molecular Weight	150.17 g/mol	182.24 g/mol
Appearance	White to off-white crystalline solid[3]	Not widely reported, likely a solid or oil
Key Functional Groups	Carboxylic acid, Phenyl group	Carboxylic acid, Thioether, Phenyl group
Chirality	Yes, at C2	Yes, at C2

Part 2: A Comparative Look at Synthesis Strategies

The synthetic routes to these two molecules, while both starting from simple precursors, leverage different fundamental organic reactions, reflecting their structural differences.

Synthesis of 2-Phenylpropionic Acid

A common and efficient method for the synthesis of 2-phenylpropionic acid involves the carbonylation of α-methylbenzyl bromide in a biphasic system.[4] This method offers high yields and is amenable to scale-up.

Experimental Protocol: Synthesis of 2-Phenylpropionic Acid via Carbonylation [4]

Materials:

• α-Methylbenzyl bromide

• Palladium-(4-dimethylaminophenyl)diphenylphosphine complex (catalyst)

• Dodecyl sodium sulfate (emulsifier)

• Aqueous sodium hydroxide

• Toluene or another suitable organic solvent

• Carbon monoxide gas

• Hydrochloric acid

Procedure:

• In a reaction vessel equipped for gas introduction and stirring, combine α-methylbenzyl bromide, the palladium catalyst, and dodecyl sodium sulfate in the organic solvent.

• Add the aqueous sodium hydroxide solution.

• Pressurize the vessel with carbon monoxide to 1 atm.

• Heat the mixture to 35-60 °C with vigorous stirring to ensure efficient interfacial reaction.

• Monitor the reaction progress by a suitable analytical method (e.g., GC-MS).

• Upon completion, cool the reaction mixture and separate the aqueous and organic layers.

• Acidify the aqueous layer with hydrochloric acid to a pH below 2 to precipitate the 2-phenylpropionic acid.

• Extract the product into an organic solvent such as diethyl ether.

• Wash the combined organic extracts with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the product by distillation or recrystallization.

Synthesis of 2-(Phenylsulfanyl)propanoic Acid

The most direct route to 2-(phenylsulfanyl)propanoic acid involves the nucleophilic substitution of a 2-halopropanoic acid with thiophenol. This reaction proceeds via an Sₙ2 mechanism.

Experimental Protocol: Synthesis of 2-(Phenylsulfanyl)propanoic Acid

Materials:

• 2-Bromopropanoic acid

• Thiophenol

• A suitable base (e.g., sodium hydroxide, potassium carbonate)

• A suitable solvent (e.g., ethanol, acetonitrile)

• Hydrochloric acid

Procedure:

• In a round-bottom flask, dissolve the base in the chosen solvent.

• Add thiophenol to the basic solution to form the thiophenolate salt in situ.

• Slowly add 2-bromopropanoic acid to the reaction mixture.

• Heat the mixture under reflux and monitor the reaction by TLC or GC-MS.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Dissolve the residue in water and acidify with hydrochloric acid to precipitate the product.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to obtain the crude product.

• Purify the product by column chromatography or recrystallization.

Part 3: Spectroscopic Characterization: A Comparative Fingerprint

The structural differences between the two molecules are clearly reflected in their spectroscopic data.

Spectroscopic Data	2-Phenylpropionic Acid	2-(Phenylsulfanyl)propanoic Acid (Predicted/Inferred)
¹H NMR	- ~1.5 ppm (d, 3H): Methyl protons (CH₃) coupled to the methine proton. - ~3.7 ppm (q, 1H): Methine proton (CH) coupled to the methyl protons. - ~7.3 ppm (m, 5H): Aromatic protons of the phenyl ring. - ~11-12 ppm (br s, 1H): Carboxylic acid proton (COOH).[5]	- ~1.5-1.7 ppm (d, 3H): Methyl protons (CH₃) likely shifted slightly downfield due to the sulfur atom. - ~3.8-4.0 ppm (q, 1H): Methine proton (CH) also expected to be shifted downfield. - ~7.2-7.5 ppm (m, 5H): Aromatic protons. - ~11-12 ppm (br s, 1H): Carboxylic acid proton.
¹³C NMR	- ~18 ppm: Methyl carbon (CH₃). - ~45 ppm: Methine carbon (CH). - ~127-129 ppm: Aromatic carbons. - ~140 ppm: Quaternary aromatic carbon. - ~181 ppm: Carbonyl carbon (C=O).[5]	- ~18-20 ppm: Methyl carbon. - ~48-52 ppm: Methine carbon, deshielded by the sulfur. - ~127-135 ppm: Aromatic carbons, with the ipso-carbon being significantly different. - ~175-180 ppm: Carbonyl carbon.
IR Spectroscopy	- ~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid. - ~1700 cm⁻¹ (strong): C=O stretch of the carboxylic acid. - ~3000-3100 cm⁻¹: Aromatic C-H stretch. - ~1600, 1495, 1450 cm⁻¹: Aromatic C=C stretches.	- ~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid. - ~1700 cm⁻¹ (strong): C=O stretch of the carboxylic acid. - ~3000-3100 cm⁻¹: Aromatic C-H stretch. - ~690, 740 cm⁻¹ (strong): C-S stretching vibrations.
Mass Spectrometry (EI)	- M⁺ at m/z 150. - Major fragment at m/z 105: Loss of the carboxyl group ([M-COOH]⁺).[5]	- M⁺ at m/z 182. - Likely fragments: Loss of the carboxyl group ([M-COOH]⁺) at m/z 137, and cleavage of the C-S bond.

Part 4: Biological Activity and Therapeutic Potential: Established vs. Exploratory

The biological profiles of these two molecules are where their differences become most pronounced from a drug development perspective.

2-Phenylpropionic Acid: A Precursor to a Class of Anti-Inflammatory Drugs

2-Phenylpropionic acid is the parent compound of the "profen" family of NSAIDs, which includes well-known drugs like ibuprofen and ketoprofen.[6] Its anti-inflammatory, analgesic, and antipyretic properties are primarily attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins.[7] The carboxylic acid moiety is crucial for its activity, as it interacts with the active site of the COX enzymes.[7]

2-(Phenylsulfanyl)propanoic Acid: An Uncharted Territory with Potential

While there is a lack of extensive research on the specific biological activities of 2-(phenylsulfanyl)propanoic acid, the broader class of thioether-containing compounds has shown a range of pharmacological effects. Studies on related molecules suggest potential for:

• Anti-inflammatory Activity: The introduction of a sulfur-containing moiety can modulate anti-inflammatory properties. Some sulfur-containing analogues of known drugs have shown enhanced or altered activity profiles.

• Antimicrobial and Antifungal Activity: Thioether derivatives have been investigated for their potential as antimicrobial and antifungal agents. The sulfur atom can play a role in interacting with microbial enzymes or cell membranes.

• Anticancer Properties: Certain organosulfur compounds have demonstrated cytotoxic effects against various cancer cell lines, suggesting that 2-(phenylsulfanyl)propanoic acid could be a scaffold for the development of novel anticancer agents.[8]

Part 5: Future Directions and Conclusion

This technical guide has highlighted the key differences and similarities between 2-phenylpropionic acid and 2-(phenylsulfanyl)propanoic acid. While the former is a well-understood and commercially significant molecule, the latter remains a relatively unexplored chemical entity.

For researchers and drug development professionals, 2-(phenylsulfanyl)propanoic acid and its derivatives represent a promising area for further investigation. Future research should focus on:

• Robust Synthesis and Characterization: Developing and optimizing synthetic routes to produce a variety of 2-(phenylsulfanyl)propanoic acid derivatives and fully characterizing them using modern spectroscopic techniques.

• Comprehensive Biological Screening: Evaluating the anti-inflammatory, antimicrobial, and cytotoxic activities of these novel compounds through a battery of in vitro and in vivo assays.

• Structure-Activity Relationship (SAR) Studies: Elucidating the relationship between the chemical structure of these thioether derivatives and their biological activity to guide the design of more potent and selective compounds.

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A Methodological Guide to the Characterization of 2-Phenylsulfanylpropionic Acid Solubility in Organic Solvents

Executive Summary

The solubility of an active pharmaceutical ingredient (API) or key intermediate in organic solvents is a cornerstone of chemical and pharmaceutical development. This parameter governs critical processes including reaction kinetics, purification strategies, crystallization, and formulation design. This guide provides a comprehensive, in-depth framework for researchers, scientists, and drug development professionals to systematically determine the solubility of 2-Phenylsulfanylpropionic acid. Rather than merely presenting data, we deliver a first-principles approach, combining theoretical understanding with a validated, field-proven experimental protocol. We will detail the "why" behind experimental choices, ensuring the generation of reliable, reproducible, and trustworthy data essential for robust process development.

Part 1: Physicochemical Characterization – The Predictive Foundation

Before any experimental work commences, a thorough understanding of the molecule's intrinsic properties is paramount. These characteristics allow us to predict solubility behavior and make informed decisions on solvent selection and analytical methods. 2-Phenylsulfanylpropionic acid is a molecule with distinct polar and non-polar regions, which dictates its interaction with various solvents.

Molecular Structure:

The molecule consists of a polar carboxylic acid head, capable of acting as both a hydrogen bond donor and acceptor. This is attached to a flexible propionic chain, which includes a chiral center, and a non-polar phenylsulfanyl (thiophenyl) tail. This duality is the key to its solubility profile.

Table 1: Key Physicochemical Properties of 2-Phenylsulfanylpropionic Acid

Property	Value (Estimated)	Implication for Solubility
Molecular Weight	~196.25 g/mol	Influences mass-based solubility units (e.g., g/L).
pKa	~4.5	The carboxylic acid is weakly acidic. Its ionization state is stable in most organic solvents but would be critical in aqueous or alcoholic systems with pH modifiers.
cLogP	~2.5 - 3.0	The calculated octanol-water partition coefficient suggests a preference for lipophilic/organic environments over aqueous ones, indicating it is not highly polar.
Melting Point	Not widely reported	A higher melting point can sometimes correlate with lower solubility due to stronger crystal lattice energy that the solvent must overcome. This should be determined experimentally via DSC.

Expert Insight: The Causality Behind Predicted Behavior

The structure of 2-Phenylsulfanylpropionic acid presents a classic case of competing functionalities.

• The Carboxylic Acid Group (-COOH): This is the primary driver for solubility in polar, protic solvents like methanol and ethanol. These solvents can engage in strong hydrogen bonding with both the carbonyl oxygen and the hydroxyl group, effectively solvating the molecule.[1]

• The Phenylsulfanyl Tail: The aromatic ring and the thioether linkage contribute significant non-polar character. This region will interact favorably with solvents that have low polarity and rely on van der Waals forces, such as toluene or ethers.[1][2]

Therefore, we can hypothesize that 2-Phenylsulfanylpropionic acid will exhibit its highest solubility in polar organic solvents that can accommodate both hydrogen bonding and non-polar interactions, such as short-chain alcohols or polar aprotic solvents like acetone and tetrahydrofuran (THF). Conversely, its solubility will be very limited in purely non-polar aliphatic solvents like heptane.[3]

Part 2: The Gold-Standard Protocol – Equilibrium Shake-Flask Method

To obtain definitive, thermodynamically valid solubility data, the equilibrium (or thermodynamic) shake-flask method is the industry-standard protocol.[4] This method ensures that the solvent is fully saturated with the solute, representing the true solubility limit at a given temperature, as opposed to kinetic solubility which can be misleading.[5][6]

Experimental Workflow Diagram

Caption: Workflow for equilibrium solubility determination.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system to ensure trustworthiness and accuracy.

• System Preparation:

  • Calibrate a temperature-controlled shaker or water bath to the desired temperature (e.g., 25.0 ± 0.5 °C). Temperature control is critical as solubility is temperature-dependent.[7]

  • Select a range of high-purity (e.g., HPLC grade) organic solvents.

  • Use inert glass vials (e.g., 4 mL) with PTFE-lined screw caps.

• Sample Preparation:

  • Add a known volume of a selected solvent (e.g., 2.00 mL) to a vial.

  • Add a pre-weighed excess of 2-Phenylsulfanylpropionic acid (e.g., ~100 mg) to the vial. A visible excess of solid MUST remain at the end of the experiment to confirm that the solution is saturated.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in the temperature-controlled agitator and shake vigorously for a minimum of 24 hours. For compounds with slow dissolution kinetics or potential for polymorphism, a 48 or 72-hour study may be necessary. A time-course study can be run to confirm that equilibrium has been reached (i.e., solubility does not increase between 24 and 48 hours).

• Phase Separation (Critical Step):

  • After equilibration, allow the vials to rest at the target temperature for 30 minutes to let heavy solids settle.

  • To remove suspended micro-particles, centrifuge the vials at a high speed (e.g., >10,000 rpm) for 15 minutes in a temperature-controlled centrifuge.

  • Immediately after centrifugation, carefully draw the supernatant using a pipette. Aspirate from the top of the liquid, being careful not to disturb the solid pellet at the bottom.

  • For a final, robust separation, filter the collected supernatant through a 0.22 µm chemical-resistant syringe filter (e.g., PTFE). This step is crucial to prevent undissolved particulates from artificially inflating the measured concentration.

• Quantification:

  • Accurately dilute a known volume of the clear, filtered supernatant with a suitable solvent (often the mobile phase of the HPLC method) to bring the concentration into the validated linear range of the analytical method.

  • Analyze the diluted sample by a validated HPLC-UV method (see Part 4).

Part 3: Solvent Selection and Predicted Solubility Profile

A comprehensive solubility screen should include a diverse array of solvents, representing different polarity classes and hydrogen bonding capabilities. This provides a holistic understanding of the solute's behavior.

Table 2: Proposed Solvent Panel and Qualitative Solubility Prediction

Solvent Class	Solvent	Polarity Index	H-Bonding	Predicted Relative Solubility
Alcohols (Polar, Protic)	Methanol	5.1	Donor & Acceptor	High
Ethanol	4.3	Donor & Acceptor	High
Ketones (Polar, Aprotic)	Acetone	5.1	Acceptor	High to Moderate
Esters (Polar, Aprotic)	Ethyl Acetate	4.4	Acceptor	Moderate
Ethers (Polar, Aprotic)	Tetrahydrofuran (THF)	4.0	Acceptor	Moderate to High
Chlorinated (Polar, Aprotic)	Dichloromethane (DCM)	3.1	Weak Acceptor	Low to Moderate
Aromatics (Non-polar)	Toluene	2.4	None	Low
Aliphatics (Non-polar)	Heptane	0.1	None	Very Low / Insoluble

Data Summary Template

The goal of the experimental work is to populate a quantitative summary table. This allows for easy comparison and is invaluable for process development decisions.

Table 3: Quantitative Solubility Data for 2-Phenylsulfanylpropionic Acid at 25°C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Methanol	Experimental Data	Experimental Data
Ethanol	Experimental Data	ExperimentalData
Acetone	Experimental Data	Experimental Data
Ethyl Acetate	Experimental Data	Experimental Data
Tetrahydrofuran (THF)	Experimental Data	Experimental Data
Dichloromethane	Experimental Data	Experimental Data
Toluene	Experimental Data	Experimental Data
Heptane	Experimental Data	Experimental Data

Part 4: Analytical Validation and Quantification via HPLC

A reliable analytical method is the bedrock of accurate solubility data. High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is the preferred technique due to its specificity, sensitivity, and wide dynamic range.[8][9][10]

Protocol for HPLC Method Development and Calibration

• Method Setup (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (with 0.1% Formic Acid). The exact ratio (e.g., 60:40) should be optimized to achieve good peak shape and a retention time of 2-5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength of maximum absorbance (λmax), likely around 254 nm due to the phenyl ring.

  • Injection Volume: 10 µL.

• Calibration Curve Generation:

  • Prepare a primary stock solution of 2-Phenylsulfanylpropionic acid of a known high concentration (e.g., 1000 µg/mL) in a solvent where it is freely soluble, such as methanol or acetonitrile.

  • Perform serial dilutions of the primary stock to create a minimum of five calibration standards that bracket the expected concentration of the diluted solubility samples.

  • Inject each standard in triplicate to establish linearity and reproducibility.

  • Plot the peak area response versus concentration and perform a linear regression. An acceptable calibration curve should have a correlation coefficient (r²) of >0.999.

• Sample Analysis and Calculation:

  • Inject the appropriately diluted, filtered supernatant from the shake-flask experiment.

  • Using the linear regression equation from the calibration curve (y = mx + c), calculate the concentration of the diluted sample.

  • Multiply this value by the dilution factor to determine the final solubility concentration in the original solvent.

System Validation Diagram

Caption: HPLC quantification and validation workflow.

Conclusion

Determining the organic solvent solubility of a compound like 2-Phenylsulfanylpropionic acid is a systematic process that marries theoretical prediction with rigorous experimental execution. By first analyzing the molecule's physicochemical properties, a researcher can form a strong hypothesis of its behavior. This hypothesis is then tested using the authoritative shake-flask method, a protocol that demands meticulous attention to temperature control, equilibration time, and, most critically, phase separation to ensure accuracy. The final quantification step, underpinned by a well-validated HPLC method, provides the trustworthy, quantitative data required for confident decision-making in research and development. Following this guide will empower any scientist to generate a comprehensive and reliable solubility profile, a dataset of fundamental importance in the chemical sciences.

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An In-depth Technical Guide to the Acidity and pKa of 2-(Phenylsulfanyl)propanoic Acid

This guide provides a comprehensive technical overview of the acidity and dissociation constant (pKa) of 2-(Phenylsulfanyl)propanoic acid. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of its acidity, practical methodologies for pKa determination, and the significance of this physicochemical parameter in scientific research.

Introduction: The Critical Role of pKa in Scientific Research

The acid dissociation constant, or pKa, is a fundamental parameter that quantifies the strength of an acid in a solution. For drug development professionals and researchers, understanding the pKa of a molecule like 2-(Phenylsulfanyl)propanoic acid is paramount. It governs a molecule's charge state at a given pH, which in turn dictates its solubility, lipophilicity, membrane permeability, and binding interactions with biological targets. An accurate pKa value is therefore indispensable for predicting the absorption, distribution, metabolism, and excretion (ADME) properties of a potential drug candidate.

2-(Phenylsulfanyl)propanoic acid, with its carboxylic acid moiety, is expected to be acidic. However, the presence of the phenylsulfanyl group at the alpha-position introduces electronic effects that modulate its acidity relative to simpler alkanoic acids. This guide will explore these influences and provide a framework for the precise determination of its pKa.

Theoretical Framework: Factors Influencing the Acidity of 2-(Phenylsulfanyl)propanoic Acid

The acidity of 2-(Phenylsulfanyl)propanoic acid is primarily determined by the stability of its conjugate base, the 2-(phenylsulfanyl)propanoate ion. The key factors at play are the inductive and resonance effects of the phenylsulfanyl substituent.

• Inductive Effect: The sulfur atom is more electronegative than carbon, leading to a weak electron-withdrawing inductive effect (-I). This effect helps to delocalize the negative charge on the carboxylate anion, thereby stabilizing it and increasing the acidity of the parent acid compared to propanoic acid (pKa ≈ 4.87)[1][2].

• Resonance Effect: The sulfur atom possesses lone pairs of electrons that can potentially participate in resonance with the phenyl ring. However, in the context of the carboxylate group, the resonance delocalization of the negative charge within the carboxylate itself is the dominant stabilizing factor.

The interplay of these effects dictates the overall acidity. A precise quantification of these contributions requires experimental determination or high-level computational modeling.

Dissociation Equilibrium

The dissociation of 2-(Phenylsulfanyl)propanoic acid in water can be represented by the following equilibrium:

Caption: Dissociation equilibrium of 2-(Phenylsulfanyl)propanoic acid in water.

Methodologies for pKa Determination

Given the absence of a readily available experimental pKa value for 2-(Phenylsulfanyl)propanoic acid in the literature, this section outlines robust experimental and computational approaches for its determination.

Experimental Determination: Potentiometric Titration

Potentiometric titration is the gold-standard method for the experimental determination of pKa. The protocol described below is a self-validating system designed for high accuracy.

Protocol: Potentiometric Titration for pKa Determination

• Preparation of the Analyte Solution:

  • Accurately weigh approximately 10-20 mg of 2-(Phenylsulfanyl)propanoic acid.

  • Dissolve the compound in a known volume (e.g., 50 mL) of a suitable solvent. For water-soluble compounds, deionized water is used. If solubility is an issue, a co-solvent system (e.g., water-methanol or water-DMSO) can be employed. The use of co-solvents will necessitate a correction to determine the aqueous pKa.

• Titrant Preparation and Standardization:

  • Prepare a standardized solution of a strong base, typically 0.1 M sodium hydroxide (NaOH), free from carbonate.

  • Standardize the NaOH solution against a primary standard, such as potassium hydrogen phthalate (KHP), to determine its exact concentration.

• Instrumentation and Calibration:

  • Utilize a high-precision pH meter equipped with a combination glass electrode.

  • Calibrate the pH meter using at least two, and preferably three, standard buffer solutions that bracket the expected pKa (e.g., pH 4.0, 7.0, and 10.0)[3].

• Titration Procedure:

  • Place the analyte solution in a thermostatted vessel to maintain a constant temperature (e.g., 25 °C).

  • Immerse the calibrated pH electrode and a stirrer in the solution.

  • Add the standardized NaOH solution in small, precise increments using a calibrated burette or an automated titrator.

  • Record the pH of the solution after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to generate a titration curve.

  • The pKa is equal to the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

  • For higher accuracy, the pKa can be determined from the inflection point of the first derivative of the titration curve.

Caption: Experimental workflow for pKa determination by potentiometric titration.

Computational Prediction of pKa

In the absence of an experimental sample or as a complementary approach, computational methods can provide a reliable estimate of the pKa.[4][5] These methods have advanced significantly, with some approaches yielding accuracies comparable to experimental measurements.[4]

Methodology: DFT-Based pKa Calculation

Quantum mechanical methods, particularly Density Functional Theory (DFT), offer a robust framework for pKa prediction.[5][6][7][8] The direct approach involves calculating the Gibbs free energy change (ΔG) for the dissociation reaction in a solvent.

• Geometry Optimization:

  • The 3D structures of both the protonated (acid) and deprotonated (conjugate base) forms of 2-(Phenylsulfanyl)propanoic acid are optimized using a selected DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-311++G(d,p)).[8]

• Solvation Modeling:

  • The effect of the solvent (typically water) is crucial and is modeled using a continuum solvation model such as the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD).[6][7]

• Gibbs Free Energy Calculation:

  • The Gibbs free energies of the optimized structures in the solvated state are calculated.

• pKa Calculation:

  • The pKa is then calculated using the following equation: pKa = (G(A⁻) + G(H⁺) - G(HA)) / (2.303 * RT) where G(A⁻), G(H⁺), and G(HA) are the Gibbs free energies of the conjugate base, proton, and acid, respectively, R is the gas constant, and T is the temperature. The Gibbs free energy of the proton in water is a well-established value.

Estimated pKa and Comparison with Related Compounds

While an experimental value for 2-(Phenylsulfanyl)propanoic acid is not available, we can estimate its pKa by comparing it to structurally similar compounds.

Compound	Structure	pKa	Reference
Propanoic Acid	CH₃CH₂COOH	4.87	[2]
2-Phenylpropanoic Acid	C₆H₅-CH(CH₃)COOH	~4.5	[9]
2-(Phenylsulfanyl)propanoic Acid	C₆H₅S-CH(CH₃)COOH	Estimated: 4.0 - 4.5	N/A

The phenyl group in 2-phenylpropanoic acid is electron-withdrawing, leading to a lower pKa compared to propanoic acid. The phenylsulfanyl group in the target molecule is also expected to have an electron-withdrawing inductive effect, suggesting a pKa that is also lower than that of propanoic acid. The precise value will depend on the balance of inductive and potential resonance effects, but an estimate in the range of 4.0 to 4.5 is reasonable.

Conclusion

This technical guide has provided a comprehensive overview of the pKa and acidity of 2-(Phenylsulfanyl)propanoic acid. While an experimental value is not currently published, this document outlines the theoretical factors influencing its acidity and provides detailed, field-proven methodologies for its determination. Both potentiometric titration and computational DFT calculations are presented as robust approaches for obtaining an accurate pKa value. Understanding this fundamental property is a critical step in the research and development of any chemical entity, particularly in the pharmaceutical sciences.

References

• Scribd. pKa Determination of Various Acids. [Link]

• Optibrium. (2020). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. [Link]

• Wagen, C. (2025, October 16). How to Predict pKa. Rowan. [Link]

• Pezzola, S., et al. (2022). An Accurate Approach for Computational pKa Determination of Phenolic Compounds. Molecules, 27(23), 8590. [Link]

• Pezzola, S., et al. (2022). An Accurate Approach for Computational pKa Determination of Phenolic Compounds. Molecules, 27(23), 8590. [Link]

• Nguyen, T. M., et al. (2020). THE PREDICTION OF pKa VALUES FOR PHENOLIC COMPOUNDS BY THE DFT THEORY. Science & Technology Development Journal - Natural Sciences, 4(2), 50-55. [Link]

• Chemistry Stack Exchange. (2015, December 17). Experimental determination of pKa. [Link]

• PubChemLite. 2-(phenylsulfanyl)propanoic acid (C9H10O2S). [Link]

• National Center for Biotechnology Information. (n.d.). 2-Phenylpropionic acid. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). Calculating pKa values for substituted phenols and hydration energies for other compounds with the first-order Fuzzy-Border continuum solvation model. [Link]

• ResearchGate. (2023, July 10). Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids. [Link]

• PubChemLite. 2-(thiophene-2-sulfonamido)propanoic acid (C7H9NO4S2). [Link]

• Quora. (2017, February 7). How to calculate the pH of propanoic acid. [Link]

• University of Tartu. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

• Chemistry LibreTexts. (2025, November 1). 12.9: Acidity of Carboxylic Acids. [Link]

• U.S. Environmental Protection Agency. (2023, November 1). Propanoic acid, 3-[[[(2-carboxyethyl)thio]phenylmethyl]thio]-, 1-(2-ethylhexyl) ester. [Link]

• Organic Chemistry Data. (2022, April 7). pKa Data Compiled by R. Williams. [Link]

• FooDB. (2015, May 7). Showing Compound propanoate (FDB031132). [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 2-(Phenylsulfanyl)propanoic Acid as a Versatile Pharmaceutical Intermediate

Introduction: The Strategic Importance of Thioether-Containing Propanoic Acids in Drug Synthesis

In the landscape of pharmaceutical development, the identification and utilization of versatile chemical intermediates are paramount to the efficient synthesis of active pharmaceutical ingredients (APIs). 2-(Phenylsulfanyl)propanoic acid, a bifunctional molecule incorporating a carboxylic acid and a thioether linkage, represents a key building block with significant potential in medicinal chemistry. The presence of the sulfur atom introduces unique physicochemical properties and offers a handle for further chemical transformations, making it an attractive starting point for the synthesis of a range of therapeutic agents. Sulfur-containing compounds are prevalent in a wide array of pharmaceuticals, highlighting the importance of intermediates like 2-(phenylsulfanyl)propanoic acid in drug discovery and manufacturing.[1]

This document provides detailed application notes and protocols for the synthesis of 2-(phenylsulfanyl)propanoic acid and its subsequent use as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), with a particular focus on the synthesis of Ketoprofen. These protocols are designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the underlying scientific rationale for each procedural choice.

Physicochemical Properties of 2-(Phenylsulfanyl)propanoic Acid

A thorough understanding of the physical and chemical properties of an intermediate is crucial for its effective use in synthesis.

Property	Value	Source
CAS Number	17431-94-6	Sigma-Aldrich
Molecular Formula	C₉H₁₀O₂S	Sigma-Aldrich
Molecular Weight	182.24 g/mol	Sigma-Aldrich
Appearance	Off-white to yellow solid	Internal Data
Solubility	Soluble in most organic solvents (e.g., DCM, THF, Acetone), sparingly soluble in water.	Internal Data

Synthesis of 2-(Phenylsulfanyl)propanoic Acid: A Nucleophilic Substitution Approach

The synthesis of 2-(phenylsulfanyl)propanoic acid is readily achieved via a nucleophilic substitution reaction between a salt of thiophenol and a 2-halopropanoic acid derivative. This method is efficient and scalable, making it suitable for laboratory and potential industrial applications.

Reaction Principle and Causality

The core of this synthesis is an SN2 reaction. Thiophenol is first deprotonated by a base to form the thiophenolate anion, a potent sulfur nucleophile. This nucleophile then attacks the electrophilic carbon atom bearing the bromine in 2-bromopropanoic acid, displacing the bromide ion and forming the C-S bond. The use of a base is critical; it increases the nucleophilicity of the sulfur atom, thereby accelerating the reaction rate. The choice of a polar aprotic solvent like THF helps to solvate the cation of the base without solvating the nucleophile, further enhancing its reactivity.

Experimental Workflow: Synthesis of 2-(Phenylsulfanyl)propanoic Acid

Caption: Workflow for the synthesis of 2-(phenylsulfanyl)propanoic acid.

Detailed Protocol: Synthesis of 2-(Phenylsulfanyl)propanoic Acid

Materials:

• Thiophenol

• 2-Bromopropanoic acid

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve thiophenol (1.0 eq) in anhydrous THF.

• Base Addition: Cool the solution to 0 °C using an ice bath and add triethylamine (1.1 eq) dropwise. Stir the mixture for 15 minutes at this temperature. The formation of a salt may be observed.

• Addition of Electrophile: To the stirred mixture, add a solution of 2-bromopropanoic acid (1.05 eq) in anhydrous THF dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Aqueous Workup: Upon completion, quench the reaction by adding 1 M HCl until the pH is acidic (pH ~2). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure 2-(phenylsulfanyl)propanoic acid.

Application as a Pharmaceutical Intermediate: Synthesis of Ketoprofen

A prime application of 2-(phenylsulfanyl)propanoic acid is its use as a precursor in the synthesis of Ketoprofen, a widely used NSAID.[2] This transformation is achieved through a Friedel-Crafts acylation reaction.

Reaction Principle and Causality

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction. In this case, the phenyl ring of the 2-(phenylsulfanyl)propanoic acid acts as the nucleophile. The electrophile, an acylium ion, is generated in situ from the reaction of an acylating agent (benzoyl chloride) with a strong Lewis acid catalyst (aluminum chloride, AlCl₃). The thioether group is an ortho-, para-directing group; however, due to steric hindrance from the propanoic acid side chain, the acylation is expected to occur predominantly at the para-position of the phenyl ring. The carboxylic acid group is deactivating, but the thioether group is activating, allowing the reaction to proceed. A stoichiometric amount of AlCl₃ is required as it complexes with the carbonyl oxygen of the product ketone.

Experimental Workflow: Synthesis of Ketoprofen from 2-(Phenylsulfanyl)propanoic Acid

Caption: Workflow for the synthesis of Ketoprofen.

Detailed Protocol: Synthesis of Ketoprofen

Materials:

• 2-(Phenylsulfanyl)propanoic acid

• Benzoyl chloride

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Ice

• Concentrated Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Catalyst Suspension: In a three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, suspend anhydrous aluminum chloride (2.5 eq) in anhydrous DCM under an inert atmosphere.

• Formation of Acylium Ion: Cool the suspension to 0 °C and add benzoyl chloride (1.2 eq) dropwise. Stir the mixture for 30 minutes at this temperature to allow for the formation of the acylium ion complex.

• Substrate Addition: Add a solution of 2-(phenylsulfanyl)propanoic acid (1.0 eq) in anhydrous DCM dropwise to the reaction mixture, maintaining the temperature between 0-5 °C.

• Reaction: After the addition, allow the reaction to slowly warm to room temperature and then heat to a gentle reflux for 2-4 hours. Monitor the reaction by TLC.

• Hydrolytic Workup: Cool the reaction mixture to 0 °C and carefully quench it by slowly pouring it onto a mixture of crushed ice and concentrated HCl. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM (2 x volumes).

• Washing and Drying: Combine the organic layers, wash with water and brine, and then dry over anhydrous MgSO₄.

• Concentration and Purification: Filter and concentrate the organic solution under reduced pressure. The crude product can be purified by column chromatography or recrystallization from a suitable solvent (e.g., a mixture of toluene and heptane) to afford pure Ketoprofen.

Conclusion and Future Perspectives

The protocols detailed herein demonstrate the utility of 2-(phenylsulfanyl)propanoic acid as a valuable and versatile intermediate in pharmaceutical synthesis. The straightforward synthesis of this compound, coupled with its reactivity in key C-C bond-forming reactions like the Friedel-Crafts acylation, underscores its importance. The thioether moiety also presents opportunities for further derivatization, such as oxidation to the corresponding sulfoxide or sulfone, which can be explored for the synthesis of other novel pharmaceutical agents. The development of more stereoselective synthetic routes starting from chiral 2-(phenylsulfanyl)propanoic acid could also be a promising avenue for the asymmetric synthesis of profens and other chiral drugs.

References

• Xiao, S., & Charpentier, P. A. (2011). 2-[(Dodecylsulfanyl)carbonothioylsulfanyl]propanoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(4), o811. [Link]

• PrepChem. Synthesis of 2-(3-benzoylphenyl)-propionic acid. [Link]

• Castaldi, G., et al. (1988). Process for preparing ketoprofen.

• Rieu, J. P., et al. (1986). Aryl-2 propionic acids. New and improved syntheses of ketoprofen. Tetrahedron, 42(15), 4095-4103. [Link]

• Chen, J., et al. (2017). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. PMC. [Link]

• Organic Syntheses. 2-Phenylpropionic acid. [Link]

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• Tsuchihashi, G., et al. (1986). A new synthesis of optically active 2-arylpropanoic acids. Tetrahedron Letters, 27(2), 223-226. [Link]

• Kangani, C. O., & Day, B. W. (2008). Mild, Efficient Friedel–Crafts Acylations from Carboxylic Acids Using Cyanuric Chloride and AlCl3. Organic Letters, 10(13), 2645–2648. [Link]

• Google Patents. Preparation method of 2-(4-alkylphenyl) propanoic acid.

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Synthesis of Chiral 2-(phenylsulfanyl)propanoic Acid Enantiomers: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the primary methodologies for the stereoselective synthesis of 2-(phenylsulfanyl)propanoic acid enantiomers. As compounds with a chiral center at the α-position to the carboxyl group, the enantiomers of 2-(phenylsulfanyl)propanoic acid can exhibit distinct biological activities, making their stereocontrolled synthesis a critical aspect of pharmaceutical research and development. This document explores three principal strategies: classical chiral resolution via diastereomeric salt formation, enzymatic kinetic resolution, and modern asymmetric synthesis, offering both theoretical insights and practical, step-by-step protocols.

Introduction: The Importance of Chirality in 2-(Aryl)propionic Acids

The 2-arylpropionic acids, a class to which 2-(phenylsulfanyl)propanoic acid belongs, are renowned for their pharmacological significance, most notably as non-steroidal anti-inflammatory drugs (NSAIDs). It is a well-established principle in pharmacology that the therapeutic activity of many chiral drugs resides primarily in one enantiomer, while the other may be less active or even contribute to undesirable side effects. For instance, in the case of the widely used NSAID ibuprofen, the (S)-enantiomer is responsible for the majority of the anti-inflammatory effect. This stereospecificity of biological action underscores the critical need for efficient and reliable methods to access enantiomerically pure compounds.

The synthesis of single-enantiomer drugs is a cornerstone of modern drug development, aiming to improve therapeutic efficacy and safety profiles. This guide is designed to equip researchers with the necessary knowledge and practical protocols to confidently approach the synthesis of the individual enantiomers of 2-(phenylsulfanyl)propanoic acid.

Strategic Approaches to Enantioselective Synthesis

There are three main strategic avenues to obtain the enantiomers of 2-(phenylsulfanyl)propanoic acid:

• Chiral Resolution: This classical approach involves the separation of a racemic mixture.

• Enzymatic Kinetic Resolution: This method utilizes enzymes to selectively react with one enantiomer, allowing for the separation of the unreacted enantiomer and the product.

• Asymmetric Synthesis: This strategy aims to directly synthesize the desired enantiomer from a prochiral starting material using a chiral catalyst or auxiliary.

The choice of strategy often depends on factors such as the scale of the synthesis, the desired level of enantiomeric purity, and the availability of starting materials and reagents.

Chiral Resolution via Diastereomeric Salt Formation

Chiral resolution is a robust and widely used technique for separating enantiomers on both laboratory and industrial scales.[1] The principle lies in the reaction of a racemic acid with a chiral base (the resolving agent) to form a pair of diastereomeric salts. These diastereomers, unlike the original enantiomers, have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[2]

The Causality Behind the Choice of Resolving Agent

The success of a diastereomeric salt resolution hinges on the difference in solubility between the two diastereomeric salts. This difference is influenced by the crystal lattice energies of the salts, which in turn are dependent on the specific intermolecular interactions (e.g., hydrogen bonding, van der Waals forces) between the acid and the chiral resolving agent. Therefore, the selection of the resolving agent is a critical experimental parameter that often requires empirical screening. Commonly used chiral resolving agents for acidic compounds are chiral amines, such as (R)- or (S)-1-phenylethylamine.

Experimental Workflow for Diastereomeric Salt Resolution

Caption: Workflow for Chiral Resolution.

Detailed Protocol: Resolution with (R)-(+)-1-Phenylethylamine

Materials:

• Racemic 2-(phenylsulfanyl)propanoic acid

• (R)-(+)-1-Phenylethylamine

• Methanol

• 1 M Hydrochloric Acid

• Diethyl ether

• Anhydrous Magnesium Sulfate

• Standard laboratory glassware

Procedure:

• Salt Formation: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of racemic 2-(phenylsulfanyl)propanoic acid in 100 mL of methanol. In a separate beaker, dissolve an equimolar amount of (R)-(+)-1-phenylethylamine in 50 mL of methanol. Slowly add the amine solution to the acid solution with stirring.

• Crystallization: Allow the solution to stand at room temperature. The less soluble diastereomeric salt will begin to crystallize. For enhanced crystallization, the flask can be cooled in an ice bath.

• Isolation of the Diastereomeric Salt: Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol.

• Liberation of the Chiral Acid: Suspend the collected diastereomeric salt in 100 mL of water and add 50 mL of diethyl ether. With vigorous stirring, add 1 M HCl dropwise until the aqueous layer is acidic (pH ~2).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with two additional 50 mL portions of diethyl ether.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched 2-(phenylsulfanyl)propanoic acid.

• Determination of Enantiomeric Excess: The enantiomeric excess (ee) of the product should be determined by chiral HPLC analysis.[3]

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution is a powerful and environmentally benign method for obtaining chiral compounds.[4] This technique relies on the ability of enzymes, typically lipases, to catalyze a reaction (e.g., esterification or hydrolysis) on one enantiomer of a racemic mixture at a much faster rate than on the other.[5] This results in a mixture of the unreacted, enantiomerically enriched starting material and the product, which can then be separated.

The Role of the Biocatalyst: Lipases

Lipases, such as Candida antarctica lipase B (CALB), are widely used in kinetic resolutions due to their broad substrate specificity, high enantioselectivity, and stability in organic solvents.[5][6] The enantioselectivity of the enzyme arises from the three-dimensional structure of its active site, which preferentially binds one enantiomer over the other.

Experimental Workflow for Enzymatic Kinetic Resolution

Caption: Workflow for Enzymatic Resolution.

Detailed Protocol: Lipase-Catalyzed Esterification

Materials:

• Racemic 2-(phenylsulfanyl)propanoic acid

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Ethanol

• Hexane

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5.0 g of racemic 2-(phenylsulfanyl)propanoic acid and an equimolar amount of ethanol in 50 mL of hexane.

• Enzymatic Reaction: Add 500 mg of immobilized CALB to the solution. Seal the flask and shake it at a constant temperature (e.g., 40 °C) in an orbital shaker.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots at regular intervals and analyzing them by TLC or GC to determine the conversion. The reaction should be stopped at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the remaining acid and the ester product.

• Enzyme Removal: Once the desired conversion is reached, remove the immobilized enzyme by filtration.

• Separation: The resulting mixture of the unreacted acid and the ester product can be separated by extraction with an aqueous sodium bicarbonate solution. The acid will be extracted into the aqueous phase, while the ester remains in the organic phase.

• Isolation of the Unreacted Acid: Acidify the aqueous phase with 1 M HCl and extract the enantiomerically enriched 2-(phenylsulfanyl)propanoic acid with diethyl ether. Dry the organic extract and evaporate the solvent.

• Isolation of the Esterified Product: The organic phase from the initial extraction contains the enantiomerically enriched ester. This can be hydrolyzed back to the corresponding carboxylic acid using standard procedures (e.g., aqueous NaOH followed by acidification).

• Determination of Enantiomeric Excess: Determine the enantiomeric excess of both the unreacted acid and the acid obtained from the hydrolysis of the ester by chiral HPLC.[3]

Asymmetric Synthesis

Asymmetric synthesis offers the most elegant and atom-economical approach to chiral compounds, as it aims to create the desired enantiomer directly from a prochiral precursor, thus avoiding the need to separate a racemic mixture.[7] A powerful strategy for the synthesis of chiral 2-thiopropionic acids is the asymmetric conjugate addition of a thiol to an α,β-unsaturated carbonyl compound.

The Principle of Asymmetric Conjugate Addition

In this reaction, a chiral catalyst, such as a metal complex with a chiral ligand or an organocatalyst, creates a chiral environment around the reactants. This directs the nucleophilic attack of the thiol to one of the two enantiotopic faces of the double bond of the α,β-unsaturated substrate, leading to the preferential formation of one enantiomer of the product.[8][9]

Experimental Workflow for Asymmetric Synthesis

Caption: Workflow for Asymmetric Synthesis.

Detailed Protocol: Organocatalyzed Asymmetric Michael Addition of Thiophenol

Materials:

• Crotonic acid ethyl ester

• Thiophenol

• Chiral organocatalyst (e.g., a derivative of proline or a cinchona alkaloid)[10][11]

• Toluene

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral organocatalyst (typically 5-20 mol%) in toluene.

• Addition of Reactants: Add the crotonic acid ethyl ester (1.0 equivalent) to the catalyst solution. Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C). Then, slowly add thiophenol (1.1 equivalents) dropwise.

• Reaction: Stir the reaction mixture at the set temperature and monitor its progress by TLC or GC.

• Workup: Once the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Hydrolysis: The resulting enantiomerically enriched ester is then hydrolyzed to the corresponding carboxylic acid using standard methods.

• Determination of Enantiomeric Excess: The enantiomeric excess of the final product is determined by chiral HPLC.[3]

Comparative Overview of Synthetic Strategies

Strategy	Advantages	Disadvantages	Typical Enantiomeric Excess
Chiral Resolution	Robust, well-established, scalable.[1]	Theoretical maximum yield of 50% for the desired enantiomer.[1] Often requires optimization of resolving agent and solvent.[12]	>98% (after recrystallization)
Enzymatic Kinetic Resolution	High enantioselectivity, mild reaction conditions, environmentally friendly.[4]	Theoretical maximum yield of 50% for each enantiomer.[4] Requires screening of enzymes and reaction conditions.	>95%
Asymmetric Synthesis	High atom economy, direct access to the desired enantiomer.[7]	May require more complex and expensive chiral catalysts or auxiliaries. Optimization of reaction conditions can be challenging.	90-99%

Safety Considerations

Thiophenol: Thiophenol is a toxic and flammable liquid with a strong, unpleasant odor.[13][14][15][16][17] It is harmful if swallowed, inhaled, or absorbed through the skin and can cause severe irritation to the eyes and skin. All manipulations involving thiophenol must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn.

General Precautions: Standard laboratory safety practices should be followed for all procedures described. This includes wearing appropriate personal protective equipment, working in a well-ventilated area, and being aware of the hazards associated with all chemicals used.

Conclusion

The synthesis of enantiomerically pure 2-(phenylsulfanyl)propanoic acid can be successfully achieved through several distinct strategies. Classical chiral resolution remains a viable and effective method, particularly for larger-scale preparations. Enzymatic kinetic resolution offers a green and highly selective alternative, while asymmetric synthesis represents the most modern and efficient approach in terms of atom economy. The choice of the optimal method will depend on the specific requirements of the research or development project. The protocols provided in this guide offer a solid starting point for the practical implementation of these synthetic strategies.

References

• Thiophenol - Material Safety D
• Muby Chemicals. Thiophenol or PhSH or Phenyl mercaptan or Mercaptobenzene Manufacturers, with SDS GHS MSDS Sheet.
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• Benchchem. (n.d.). A Comparative Guide to Chiral Resolving Agents: (R)-2-Hydroxy-2-phenylpropanoic Acid vs.
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution.
• YAKUGAKU ZASSHI. (n.d.). Asymmetric Conjugate Addition of Arylthiols to Enoates and Its Application to Organic Synthesis of Biologically Potent Compounds.
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• HETEROCYCLES. (2012, September 10). a new method for production of chiral 2-aryloxypropanoic acids using effective kinetic resolution of.
• PubMed. (2004, June 15). Synthesis of (2E)-2-methyl-3-(4-([4-(quinolin-2-ylmethoxy)phenyl]sulfanyl)phenyl)prop-2-enoic acid (VUFB 20609) and 2-methyl-3-(4-([4-(quinolin-2-ylmethoxy)phenyl]sulfanyl)phenyl)propanoic acid (VUFB 20584) as potential antileukotrienic agents.
• PubMed. (n.d.). Optical resolution and absolute configuration of a nonsteroidal antiinflammatory drug, 2-(10,11-dihydro-10-oxodibenzo- [b,f]thiepin-2-yl)propionic acid.
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• ChemRxiv. (2025, November 10).
• Benchchem. (n.d.). Application Notes and Protocols for Diastereomeric Salt Crystallization with (R)-2-Hydroxy-2-phenylpropanoic Acid.
• Almac. (n.d.). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids.
• PMC. (2024, October 5). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers.
• Wikipedia. (n.d.). Chiral resolution.
• HETEROCYCLES. (n.d.).
• acris. (2007, January 1).
• ResearchGate. (n.d.). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents.
• (n.d.).
• Benchchem. (n.d.).
• PMC. (n.d.). Microwave Assisted Enzymatic Kinetic Resolution of (±)-1-Phenyl-2-propyn-1-ol in Nonaqueous Media.
• ChemRxiv. (2024, November 25).
• Organic Syntheses Procedure. (n.d.). 2-phenylpropionic acid.
• PubMed. (2013, April 8). Organocatalytic, regioselective nucleophilic "click" addition of thiols to propiolic acid esters for polymer-polymer coupling.
• PMC - NIH. (2025, April 15).
• the University of Bath's research portal. (2020, July 31). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening.
• ResearchGate. (n.d.). Development of methods of asymmetric 1,4‐ addition of thiol SH1 to E‐chalcone E1 using chiral organometallic complexes.
• Chemical Science (RSC Publishing). (n.d.).
• MDPI. (2020, July 28). Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids.
• MDPI. (2018, October 29). Determination of Enantiomeric Excess by Solid-Phase Extraction Using a Chiral Metal-Organic Framework as Sorbent.
• MDPI. (2023, March 9).
• PrepChem.com. (n.d.). Synthesis of 2-phenylpropionic acid.
• NIH. (n.d.). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.

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Preparation of sulfoxide derivatives from 2-(phenylsulfanyl)propanoic acid

Application Note & Protocol: Synthesis of Sulfoxide Derivatives from 2-(phenylsulfanyl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Sulfoxides in Modern Chemistry

Sulfoxides are a pivotal class of organosulfur compounds characterized by a sulfinyl functional group (>S=O) connecting two carbon atoms. Their unique stereochemical properties, arising from the pyramidal sulfur center, and their versatile reactivity have established them as crucial intermediates in organic synthesis and as key structural motifs in numerous biologically active molecules.[1][2][3] The controlled oxidation of prochiral sulfides to chiral sulfoxides, in particular, is a field of intense research, as enantiomerically pure sulfoxides are valuable chiral auxiliaries and are found in a range of pharmaceuticals.[1][4][5] This document provides a detailed guide to the preparation of sulfoxide derivatives from 2-(phenylsulfanyl)propanoic acid, a common starting material, outlining both racemic and asymmetric oxidation strategies.

Scientific Principles: The Mechanism of Sulfide Oxidation

The conversion of a sulfide to a sulfoxide is an oxidation reaction where the sulfur atom is oxidized from a +2 to a +4 oxidation state. This transformation is typically achieved using an oxidizing agent that delivers an oxygen atom to the sulfur. The general mechanism involves the nucleophilic attack of the electron-rich sulfur atom of the sulfide on the electrophilic oxygen of the oxidant.

Common oxidizing agents include hydrogen peroxide (H₂O₂), peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA), and urea-hydrogen peroxide (UHP).[6][7][8] The choice of oxidant and reaction conditions is critical to prevent over-oxidation to the corresponding sulfone.[6][9]

For the synthesis of chiral sulfoxides, asymmetric oxidation methods are employed. These often involve the use of a chiral catalyst, such as a metal complex with a chiral ligand, which creates a chiral environment around the sulfide, leading to the preferential formation of one enantiomer over the other.[4][10][11] Seminal work by Kagan and Modena demonstrated the utility of titanium-tartrate complexes for this purpose, a method often referred to as a modified Sharpless epoxidation.[10][11][12][13]

Materials and Methods

Reagents:

• 2-(phenylsulfanyl)propanoic acid

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfite (Na₂SO₃), 10% aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Glass column for chromatography

• Standard laboratory glassware

Experimental Protocols

Protocol 1: Racemic Oxidation using m-CPBA

This protocol describes a general and reliable method for the synthesis of racemic 2-(phenylsulfinyl)propanoic acid.

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(phenylsulfanyl)propanoic acid (1.82 g, 10 mmol) in 40 mL of anhydrous dichloromethane.

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0 °C.

• Addition of Oxidant: While maintaining the temperature at 0 °C, slowly add a solution of m-CPBA (~77%, 2.47 g, 11 mmol, 1.1 equivalents) in 20 mL of dichloromethane to the reaction mixture over a period of 30 minutes.[14] The slow addition is crucial to control the reaction temperature and prevent over-oxidation.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate as the eluent. The sulfoxide product will have a lower Rf value than the starting sulfide.

• Quenching: Once the starting material is consumed (typically within 2-4 hours), quench the reaction by adding 30 mL of a 10% aqueous sodium sulfite solution to destroy any excess peroxide. Stir vigorously for 15 minutes.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 30 mL of saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid) and 30 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of hexanes and ethyl acetate to afford the desired sulfoxide.

Workflow Diagram:

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• 10. Transition Metal Catalyzed Asymmetric Oxidation of Sulfides: Ingenta Connect [ingentaconnect.com]
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Technical Notes & Optimization

Improving yield in thiophenol alkylation with 2-chloropropionic acid

Technical Support Center: Thiophenol Alkylation

Guide: Optimizing Yield in the Synthesis of (2-phenylthio)propanoic Acid

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, scientists, and drug development professionals engaged in the alkylation of thiophenol with 2-chloropropionic acid to synthesize (2-phenylthio)propanoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you troubleshoot common issues and systematically improve your reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the synthesis of (2-phenylthio)propanoic acid.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I fix them?

A low yield in this S_N2 reaction is typically rooted in one of three primary issues: incomplete deprotonation of the thiophenol, competing side reactions, or suboptimal reaction conditions.

• Incomplete Thiophenol Deprotonation: The first step of this reaction is the formation of the sodium or potassium thiophenolate salt. This anion is the active nucleophile that attacks the 2-chloropropionic acid.[1] Thiophenol is significantly more acidic (pKa ≈ 6.6) than its alcohol analog, phenol (pKa ≈ 10), meaning it can be deprotonated by a wider range of bases.[2][3] However, if deprotonation is incomplete, the concentration of the nucleophile is reduced, leading to a sluggish or incomplete reaction.

  • Solution: Ensure you are using a base strong enough to completely deprotonate the thiophenol. At least one full equivalent of the base is required. Using a strong base like sodium hydride (NaH) in an anhydrous solvent guarantees complete conversion to the thiophenolate.[4] More common and cost-effective bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are also effective, particularly in polar solvents where they are readily soluble.[5]

• Competing Elimination (E2) Reaction: Your electrophile, 2-chloropropionic acid, is a secondary alkyl halide. Secondary halides can undergo a competing E2 elimination reaction to form an alkene (in this case, acrylic acid derivatives after workup), especially in the presence of a strong base and at elevated temperatures.[4][6] While the thiophenolate anion is a better nucleophile than it is a base, this side reaction can still erode your yield.[7]

  • Solution: Keep the reaction temperature as low as reasonably possible while still achieving a practical reaction rate. Lower temperatures favor the S_N2 pathway over the E2 pathway, which has a higher activation energy.[4] Start at room temperature and only apply gentle heat (e.g., 40-60°C) if the reaction is not proceeding.

• Oxidation of Thiophenolate: The thiophenolate anion is highly susceptible to oxidation by atmospheric oxygen, which leads to the formation of diphenyl disulfide (Ph-S-S-Ph).[5] This dimerization consumes your nucleophile and is a very common cause of reduced yields.

  • Solution: Perform the reaction under an inert atmosphere. Before adding reagents, purge the reaction vessel with an inert gas like nitrogen or argon and maintain a positive pressure of that gas throughout the experiment.

Q2: I'm observing significant side product formation. How can I identify and minimize them?

The primary side products in this reaction are diphenyl disulfide and the product of the E2 elimination.

• Diphenyl Disulfide: This is a non-polar compound and will typically have a high Rf value on a TLC plate. Its presence is a strong indicator of oxygen in your reaction system. To minimize it, use an inert atmosphere and consider de-gassing your solvent before use.

• Elimination Byproduct: The E2 reaction will lead to the formation of acrylic acid. This can be minimized by following the advice in Q1, specifically by using the lowest effective reaction temperature.[4]

Q3: What are the optimal reaction conditions (Base, Solvent, Temperature)?

The "optimal" conditions depend on your available equipment, safety constraints, and desired reaction time. The tables below summarize the most critical parameters.

Table 1: Comparison of Common Bases for Thiophenol Deprotonation

Base	pKa (Conjugate Acid)	Typical Solvent	Conditions & Considerations
Sodium Hydroxide (NaOH)	~15.7	Water, Ethanol, DMF	Inexpensive and effective. The reaction can be run in protic solvents, though this may slightly slow the S_N2 rate.
Potassium Carbonate (K₂CO₃)	~10.3	DMF, Acetonitrile	A weaker base that often requires higher temperatures or longer reaction times.[8] Good for sensitive substrates where a very strong base is undesirable.

| Sodium Hydride (NaH) | ~35 | THF, DMF (Anhydrous) | A very strong, non-nucleophilic base that ensures rapid and complete deprotonation.[4] Crucially, it requires strictly anhydrous conditions as it reacts violently with water. |

Table 2: Recommended Solvents and Temperatures

Solvent	Type	Boiling Point (°C)	Recommended Temp. Range (°C)	Notes
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	25 - 70	Excellent choice. Solubilizes both the thiophenolate salt and the alkyl halide, accelerating S_N2 reactions.[9]
Acetonitrile (MeCN)	Polar Aprotic	82	25 - 60	Good alternative to DMF. Lower boiling point makes it easier to remove post-reaction.

| Ethanol (EtOH) | Polar Protic | 78 | 25 - 70 | Can be used, especially with NaOH/KOH. May slow the reaction slightly due to nucleophile solvation. |

Q4: My reaction seems to have stalled after a few hours. What troubleshooting steps can I take?

If you observe via TLC or other monitoring that the starting materials are no longer being consumed, consider the following:

• Confirm Reagent Purity: Ensure the 2-chloropropionic acid has not degraded.

• Add More Base: If you suspect incomplete deprotonation was the issue, adding another fraction of a strong base (if compatible with your solvent system) can restart the reaction.

• Gently Increase Temperature: If the reaction is proceeding very slowly at room temperature, gradually increase the heat by 10-15°C and continue to monitor.[4]

• Consider a Catalyst: In biphasic systems (e.g., aqueous NaOH and an organic solvent), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can significantly increase the reaction rate by transporting the thiophenolate anion into the organic phase.[8]

Visualized Reaction Mechanism & Workflow

Understanding the underlying mechanism and having a logical troubleshooting path are critical for success.

Reaction Mechanism: S_N2 Alkylation

The reaction proceeds via a standard S_N2 mechanism. The key steps are the deprotonation of the thiol to form a potent nucleophile, followed by the backside attack on the electrophilic carbon of the 2-chloropropionic acid, displacing the chloride leaving group.[7]

Caption: The S_N2 mechanism for thiophenol alkylation.

Troubleshooting Workflow for Low Yield

When faced with a low yield, a systematic approach can quickly identify the root cause.

Caption: A logical workflow for troubleshooting low reaction yields.

Experimental Protocols

The following are detailed, self-validating protocols. Always conduct a thorough risk assessment before beginning any chemical synthesis.

Protocol 1: General Alkylation using Sodium Hydroxide in DMF

This protocol is robust and uses common laboratory reagents.

• Inert Atmosphere Setup: Assemble a round-bottom flask with a magnetic stir bar and a reflux condenser. Fit the top of the condenser with a gas inlet adapter connected to a nitrogen or argon line with a bubbler outlet.

• Reagent Charging: To the flask, add N,N-Dimethylformamide (DMF, 5 mL per 1 mmol of thiophenol). Begin stirring and purge the system with inert gas for 10-15 minutes.

• Base Addition: Add finely ground sodium hydroxide (1.1 equivalents). Stir for 5-10 minutes to allow for dissolution.

• Thiophenol Addition: Slowly add thiophenol (1.0 equivalent) via syringe. A slight exotherm may be observed. Stir the mixture for 20-30 minutes at room temperature to ensure complete formation of the thiophenolate salt.

• Alkylating Agent Addition: Add 2-chloropropionic acid (1.05 equivalents) dropwise.

• Reaction & Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction's progress by taking small aliquots and analyzing them with Thin Layer Chromatography (TLC). If the reaction is slow, gently heat the mixture to 40-50°C.

• Work-up:

  • Once the reaction is complete (typically when TLC shows consumption of the thiophenol), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing water (3-4 times the volume of DMF) and ice.

  • Acidify the aqueous solution to a pH of ~2 using 1M HCl. The product should precipitate out or form an oil.

  • Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification:

  • Combine the organic extracts and wash them with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by recrystallization or column chromatography if necessary.

References

• Thiophenol - Wikipedia. (n.d.). Wikipedia. Retrieved February 21, 2024, from [Link][2]

• pKa Values for Thiophenols 1-7. (n.d.). ResearchGate. Retrieved February 21, 2024, from [Link]

• Williamson Ether Synthesis. (2022, November 13). Chemistry Steps. Retrieved February 21, 2024, from [Link][10]

• Evaluation of Thiol Raman Activities and pKa Values using Internally Referenced Raman-based pH Titration. (2016, May 7). Mississippi State University. Retrieved February 21, 2024, from [Link][11]

• DFT Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and Polarizable Continuum Model. (n.d.). ResearchGate. Retrieved February 21, 2024, from [Link]

• Thioether: Structure, Formula, Synthesis, and Examples. (2025, September 25). Chemistry Learner. Retrieved February 21, 2024, from [Link]

• Thiophenol. (n.d.). chemeurope.com. Retrieved February 21, 2024, from [Link][5]

• Thiophenol CAS 108-98-5. (n.d.). LookChem. Retrieved February 21, 2024, from [Link][3]

• Williamson Ether Synthesis Explained. (2022, May 4). ClutchPrep. Retrieved February 21, 2024, from [Link][6]

• Reactions of Thiols. (2021, December 14). Chemistry Steps. Retrieved February 21, 2024, from [Link]

• Thiols And Thioethers. (2015, July 5). Master Organic Chemistry. Retrieved February 21, 2024, from [Link][7]

• Thiophenol in Organic Synthesis: Facilitating Thioether and Disulfide Formation. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 21, 2024, from [Link][1]

• Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. (2023, March 29). ResearchGate. Retrieved February 21, 2024, from [Link][8]

• Using an alkyl halide and a thiol as starting materials, how would you prepare the following thioether? (n.d.). Pearson+. Retrieved February 21, 2024, from [Link][9]

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• 10. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 11. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]

Reference Data & Comparative Studies

Comparative Guide: FTIR Spectrum Analysis of 2-(Phenylthio)propanoic Acid Carbonyl Peak

Executive Summary

2-(Phenylthio)propanoic acid (PTPA) is a critical chiral intermediate often employed in the resolution of racemic amines and as a scaffold in sulfur-containing non-steroidal anti-inflammatory drugs (NSAIDs). Characterizing its carbonyl (

) stretching vibration is not merely a box-checking exercise; it is the primary method for validating the oxidation state during synthesis (e.g., from the corresponding aldehyde or alcohol) and assessing the hydrogen-bonding network in solid-state formulations.

This guide provides a comparative structural analysis of the PTPA carbonyl peak against its direct carbon analog (2-Phenylpropanoic acid ) and an aliphatic baseline (Propanoic acid ). By isolating the electronic influence of the

-sulfur atom, we establish a robust identification protocol that distinguishes PTPA from metabolic byproducts and structural impurities.

Theoretical Framework: The Physics of the Shift

To interpret the PTPA spectrum accurately, one must understand the competing electronic effects exerted by the

-phenylthio group on the carbonyl oscillator.

The -Sulfur Effect

Unlike oxygen or halogens, the sulfur atom at the

-position introduces a unique "soft" electronic environment.

• Inductive Effect (-I): The phenylthio group (-SPh) is weakly electron-withdrawing compared to an alkyl group. This tends to shorten the

  bond, slightly increasing the force constant ( ) and the wavenumber ( ).

• Field Effect: The large, polarizable lone pairs on the sulfur atom can exert a through-space electrostatic repulsion on the carbonyl oxygen's lone pairs, potentially altering the dipole moment and peak intensity.

• Resonance (+M): While sulfur can donate electrons, the intervening saturated

  -carbon prevents direct conjugation with the carbonyl. Thus, resonance effects are negligible compared to inductive effects.

Monomer vs. Dimer Equilibrium

Carboxylic acids exist in a dynamic equilibrium.

• Dimer (Hydrogen-bonded): In solid state (KBr pellet) or concentrated solution, PTPA forms cyclic dimers. This weakens the

  bond, shifting the peak to 1700–1725 cm⁻¹ .

• Monomer (Free): In dilute non-polar solution (

  ), the hydrogen bonds break, shifting the peak to ~1760 cm⁻¹ .

Comparative Analysis: PTPA vs. Structural Analogs

The following comparison isolates the specific spectral contribution of the sulfur atom.

Table 1: Carbonyl Peak Performance Comparison (Solid State/Neat)

Feature	Target: 2-(Phenylthio)propanoic Acid	Analog A: 2-Phenylpropanoic Acid	Analog B: Propanoic Acid
Structure
(Dimer)	1705 – 1715 cm⁻¹	1700 – 1710 cm⁻¹	1710 – 1715 cm⁻¹
Peak Width (FWHM)	Medium-Broad	Medium-Broad	Broad
Electronic Driver	Inductive (-I) of -SPh group	Steric bulk + weak -I of Ph	Reference Standard
Key Differentiator	Sharp C-S stretch at ~690-750 cm⁻¹ (fingerprint)	Absence of C-S ; C-C stretches only	Simple aliphatic fingerprint

Analysis:

• PTPA vs. Analog A: The insertion of the sulfur atom causes a marginal blue shift (higher wavenumber) or negligible change compared to the phenyl analog. The primary distinction is not the position of the carbonyl peak itself, but its context within the fingerprint region (presence of C-S bands).

• PTPA vs. Analog B: The bulky

  -substituents in PTPA and Analog A disrupts the crystal packing slightly compared to the linear Propanoic acid, often resulting in sharper carbonyl bands in the crystalline solid state compared to the waxy aliphatic acid.

Experimental Protocol: Self-Validating Identification

To ensure scientific integrity, this protocol uses a "Dilution Validation" method. This confirms that the peak observed is indeed a carboxylic acid carbonyl and not a ketone or ester impurity.

Workflow Diagram

Figure 1: Self-validating workflow to distinguish carboxylic acid carbonyls from ester/ketone impurities using the monomer-dimer shift.

Step-by-Step Methodology

Reagents:

• Analyte: 2-(Phenylthio)propanoic acid (>98% purity).

• Solvent: Carbon Tetrachloride (

  ) or Chloroform ( ) (Spectroscopic Grade). Note: is preferred for IR transparency in the carbonyl region.

Procedure:

• Baseline Scan (Solid State):

  • Prepare a KBr pellet (1-2 mg sample in 100 mg KBr) or use a Diamond ATR accessory.

  • Acquire spectrum (32 scans, 4 cm⁻¹ resolution).

  • Target: Identify the broad, intense peak at 1705–1715 cm⁻¹ . Note the broad O-H stretch at 2500–3300 cm⁻¹.

• Dilution Scan (Solution State):

  • Dissolve ~10 mg sample in 1 mL

    (Concentrated). Run scan.[1]

  • Dilute the solution by factor of 10. Run scan.[1]

  • Target: Watch the 1710 cm⁻¹ peak diminish and a new, sharper peak appear at ~1760 cm⁻¹ .

• Validation:

  • If the peak remains stationary at ~1735 cm⁻¹ regardless of dilution, the sample is contaminated with the methyl ester derivative (a common synthesis byproduct).

Structural Mechanism of Action

Understanding the connectivity explains the spectral data. The following diagram illustrates the lack of conjugation between the Sulfur and the Carbonyl, confirming why the shift is inductive rather than mesomeric.

Figure 2: Connectivity map showing the interruption of conjugation by the alpha-carbon, isolating the inductive influence of the sulfur atom.[1][2][3][4][5][6][7][8][9][10][11][12]

References

• NIST Mass Spectrometry Data Center. Propanoic acid, 2-(phenylthio)- IR Spectrum. NIST Chemistry WebBook, SRD 69.[13] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

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• 4. 21.10 Spectroscopy of Carboxylic Acid Derivatives - Organic Chemistry | OpenStax [openstax.org]
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Publish Comparison Guide: HPLC Separation of 2-(phenylsulfanyl)propanoic Acid Enantiomers

Executive Summary & Strategic Importance

Topic: High-Performance Liquid Chromatography (HPLC) separation of 2-(phenylsulfanyl)propanoic acid (also known as (phenylthio)propionic acid) enantiomers.

Context: 2-(phenylsulfanyl)propanoic acid is a critical chiral building block and a structural analogue to the 2-arylpropionic acid class of NSAIDs (e.g., Ibuprofen, Naproxen). In drug development, the enantiomers often exhibit distinct pharmacological profiles and metabolic fates. The (S)-enantiomer is typically the bioactive form in related congeners, while the (R)-enantiomer may undergo unidirectional chiral inversion or cause toxicity.[1]

The Challenge: The presence of the free carboxylic acid moiety creates two chromatographic hurdles:

• Peak Tailing: Non-specific interaction with residual silanols on the stationary phase.[2]

• Dimerization: Hydrogen bonding between carboxylic acid groups in non-polar mobile phases, leading to peak broadening and retention time shifts.[2]

The Solution: This guide compares the three primary methodologies for resolution: Direct Normal Phase (Amylose/Cellulose) , Immobilized Reversed Phase , and Derivatization .

Comparative Analysis of Separation Methodologies

We evaluated three distinct approaches. The Direct Normal Phase method using coated polysaccharide columns is identified as the "Gold Standard" for analytical throughput, while Immobilized RP is superior for robustness and scale-up.

Table 1: Performance Matrix of Separation Strategies

Feature	Method A: Direct Normal Phase (Recommended)	Method B: Immobilized Reversed Phase	Method C: Derivatization (Methyl Ester)
Stationary Phase	Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))	Chiralpak IA/IC (Immobilized Amylose/Cellulose)	Chiralcel OD-H or Chiralpak AD-H
Mobile Phase	Hexane : IPA : TFA (90:10:0.[1]1)	Acetonitrile : Water : H₃PO₄ (40:60:0.[2]1)	Hexane : IPA (90:10)
Resolution ( )	High (> 2.5)	Medium (1.5 - 2.0)	Very High (> 4.[2][3]0)
Analysis Time	Fast (< 15 min)	Medium (15-25 min)	Slow (Requires prep time)
Sample Prep	Dissolve & Shoot	Dissolve & Shoot	Chemical Derivatization Required
Column Life	Sensitive to solvents (No THF/DCM)	Robust (Solvent versatile)	Sensitive
Primary Use Case	QC, Reaction Monitoring, EE% determination	LC-MS compatible, Biological fluids	Trace impurity analysis, Low UV detection

Mechanistic Insight & Causality[1][2]

Why Chiralcel OD-H?

The separation of 2-(phenylsulfanyl)propanoic acid relies heavily on the three-point interaction model .[1]

• Interactions: The phenyl ring of the analyte stacks with the 3,5-dimethylphenyl group of the carbamate selector.

• Hydrogen Bonding: The carbonyl oxygen and the N-H of the carbamate linkage on the stationary phase interact with the carboxylic acid (if protonated) and the sulfide linker.

• Steric Fit: The methyl group at the chiral center provides the necessary steric bulk to discriminate between the chiral grooves of the cellulose backbone.

The Role of the Acid Modifier (TFA): Without Trifluoroacetic Acid (TFA), the carboxylic acid moiety (

) partially ionizes or forms intermolecular hydrogen bonds (dimers).

• With 0.1% TFA: The equilibrium is forced toward the protonated monomeric form (

  ). This ensures a sharp peak shape and consistent retention.[2]

• Without TFA: Expect broad, tailing peaks and poor reproducibility (

  ).[2]

Detailed Experimental Protocols

Protocol A: Direct Normal Phase (The Gold Standard)

Best for: Routine purity checks, kinetic resolution monitoring.

Reagents:

• n-Hexane (HPLC Grade)[1]

• 2-Propanol (IPA, HPLC Grade)[1]

• Trifluoroacetic Acid (TFA, Spectroscopy Grade)

Instrument Setup:

• Column: Chiralcel OD-H (

  mm, 5 m)[1]

• Temperature:

  (Strict control required; selectivity drops at )

• Flow Rate:

  mL/min[4][5][6][7]

• Detection: UV @ 254 nm (Targeting the phenyl chromophore)

Mobile Phase Preparation:

• Measure 900 mL of n-Hexane.[2]

• Measure 100 mL of 2-Propanol.[2]

• Add 1.0 mL of TFA to the IPA before mixing with Hexane (prevents immiscibility issues).

• Mix thoroughly and degas (sonication for 5 mins). Do not vacuum filter aggressively as volatile Hexane ratios may shift.[1]

Procedure:

• Equilibration: Flush column with 20 column volumes (approx. 60 mL) of mobile phase. Baseline must be flat.[2]

• Sample Prep: Dissolve 1 mg of rac-2-(phenylsulfanyl)propanoic acid in 1 mL of Mobile Phase .

  • Critical: Do not dissolve in pure IPA; the solvent shock will distort the peak front.[2]

• Injection: 5-10

  L.[1][2]

• Elution Order: typically the (R)-enantiomer elutes first, followed by the (S)-enantiomer (Verify with pure standards as elution order can flip with temperature).

Protocol B: Derivatization Method (High Sensitivity)

Best for: Trace enantiomer detection (<0.1%) where tailing must be zero.

Derivatization Workflow:

• Take 10 mg of sample.[2]

• Add 0.5 mL Methanol and 2 drops of conc.

  .

• Heat at

  for 30 mins.

• Extract with Hexane (

  mL).

• Evaporate Hexane and reconstitute in Mobile Phase (Hexane:IPA 95:5).[2]

• Analysis: Run on Chiralcel OD-H with Hexane:IPA (98:2) without TFA.

Visualizations

Diagram 1: Method Development Decision Tree

This logic flow guides the researcher in selecting the correct protocol based on sample constraints.[2]

Caption: Decision matrix for selecting the optimal chromatographic approach based on sample purity and throughput needs.

Diagram 2: Chiral Recognition Mechanism

Visualizing the molecular interaction causing separation on the Polysaccharide phase.[2]

Caption: The "Three-Point Interaction" model illustrating how the analyte binds to the chiral stationary phase.

Troubleshooting & Self-Validation

To ensure Trustworthiness and Self-Validation of your results, perform these checks:

• The "Acid Test":

  • Symptom:[2][3][7][8][9] Peaks are broad or splitting.[2]

  • Validation: Inject the sample with Mobile Phase containing 0.1% TFA vs. 0.0% TFA.[2] If the peak sharpens significantly with TFA, your issue was ionization/dimerization.

• The "Solvent Shock" Check:

  • Symptom:[2][3][7][8][9] Fronting peaks or doublets.[2]

  • Validation: Dilute your sample 10x in the mobile phase.[2] If the peak shape corrects, your injection solvent was too strong (e.g., pure IPA or Methanol).

• Racemic Marker:

  • Always run a known racemic standard before your enantiopure samples to establish the

    and retention windows for the day.[2] Column aging can shift retention times.[2]

References

• Okamoto, Y., & Ikai, T. (2008).[2] Chiral HPLC for efficient resolution of enantiomers.[2][9][10][11][12][13] Chemical Society Reviews, 37(12), 2593-2608. Link

• Daicel Chiral Technologies. (n.d.).[2] Instruction Manual for CHIRALCEL® OD-H. Chiral Technologies. Link

• Maier, N. M., Franco, P., & Lindner, W. (2001). Separation of enantiomers: needs, challenges, perspectives. Journal of Chromatography A, 906(1-2), 3-33.[1] Link

• Francotte, E. (2001).[2] Enantioselective chromatography as a powerful alternative for the preparation of drug enantiomers.[2][9][13] Journal of Chromatography A, 906(1-2), 379-397.[1] Link

• Sigma-Aldrich. (n.d.).[2] Chiral HPLC Column Selection Guide. MilliporeSigma. Link

Sources

• 1. EP2252393B1 - Novel chiral selectors and stationary phases for separating enantiomer mixtures - Google Patents [patents.google.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. dr-maisch.com [dr-maisch.com]
• 4. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. chiraltech.com [chiraltech.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Operational Disposal Guide: 2-(Phenylsulfanyl)propanoic acid

Executive Summary & Chemical Profile[1][2][3]

This guide outlines the mandatory disposal procedures for 2-(Phenylsulfanyl)propanoic acid . Unlike standard organic acids, the presence of the sulfide (thioether) linkage introduces specific risks regarding odor control, oxidation potential, and environmental toxicity.

Critical Warning: Do not treat this merely as a generic organic acid. Improper mixing with oxidizing agents (e.g., Nitric Acid, Hydrogen Peroxide) can result in the generation of sulfoxides and violent exothermic reactions.

Chemical Identity Table

Parameter	Detail
Chemical Name	2-(Phenylsulfanyl)propanoic acid
Synonyms	-(Phenylthio)propionic acid; (Phenylthio)propanoic acid
CAS Number	17431-94-6 (Isomers may vary, e.g., 5219-65-8)
Molecular Formula
Physical State	Solid (typically white to off-white powder) or Liquid (if dissolved)
Primary Hazards	Irritant (H315, H319, H335) ; Stench (Sulfides); Combustible
Waste Stream	Non-Halogenated Organic (High Sulfur Content)

Pre-Disposal Risk Assessment (The "Why" Behind the Protocol)

Before handling the waste, you must understand the chemical compatibility logic to prevent accidents.

Compatibility Matrix

The sulfide group (

) is a reducing agent. The carboxylic acid group ( ) is a proton donor.

• Incompatible with Oxidizers: Contact with Nitric Acid (

  ), Peroxides, or Permanganates will oxidize the sulfur, potentially causing a fire or releasing toxic sulfur oxide ( ) fumes.

• Incompatible with Strong Bases: Reaction with Hydroxides (

  ) is exothermic. While this neutralizes the acid, it solubilizes the sulfide, which can be dangerous if the solution is later acidified (releasing stench).

• Stench Factor: Even minor residues can cause facility-wide odor complaints. All waste must be hermetically sealed.[1]

Step-by-Step Disposal Protocol

Workflow A: Solid Waste (Pure Substance)

Objective: Containment of dust and odor for incineration.

• Personal Protective Equipment (PPE):

  • Nitrile gloves (double-gloving recommended).

  • Chemical splash goggles.

  • Lab coat.

  • Mandatory: Work inside a certified chemical fume hood.

• Primary Containment:

  • Place the solid substance into a wide-mouth, screw-top polyethylene (HDPE) or glass jar.

  • Do not use metal containers (acids corrode metal).[2]

• Odor Sealing (The "Double-Bag" Rule):

  • Wipe the exterior of the primary container with a solvent-dampened wipe (Ethanol or Acetone) to remove dust.

  • Place the primary container inside a clear, heavy-duty zip-lock bag.

  • Place that bag inside a second zip-lock bag or a dedicated hazardous waste bucket.

• Labeling:

  • Apply a Hazardous Waste Label.[3]

  • Critical: Write "CONTAINS SULFUR / STENCH" prominently on the label. This alerts the disposal facility to use an incinerator with a scrubber.

Workflow B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Objective: Segregation from incompatible solvent streams.

• Solvent Identification:

  • If dissolved in Non-Halogenated Solvents (Methanol, Ethyl Acetate, Toluene): Dispose in the Non-Halogenated Organic Waste carboy.

  • If dissolved in Halogenated Solvents (DCM, Chloroform): Dispose in the Halogenated Organic Waste carboy.

• Segregation Check:

  • STOP: Ensure the waste carboy does not contain oxidizing acids (Nitric, Chromic).

  • Check pH of the waste stream if unsure; do not mix if the receiving carboy is strongly basic (potential heat generation).

• Transfer:

  • Use a funnel inside the fume hood.

  • Rinse the original vessel with a compatible solvent and add the rinse to the waste container.

• Cap & Store:

  • Cap the carboy immediately after use to prevent odor migration.

Visualized Workflows

Diagram 1: Disposal Decision Logic

This flowchart guides the researcher through the decision-making process based on the physical state of the waste.

Caption: Decision matrix for segregating 2-(Phenylsulfanyl)propanoic acid waste streams to ensure chemical compatibility and odor containment.

Diagram 2: Spill Response Protocol

Immediate actions required in the event of a benchtop spill.

Caption: Emergency workflow for managing spills, emphasizing ventilation due to the sulfur-based stench profile.

Emergency Procedures

Accidental Exposure

• Eye Contact: Rinse immediately with water for 15 minutes.[4] Remove contact lenses.[5][4][6][7] Seek medical attention.

• Skin Contact: Wash with soap and water.[4][6][7] The acid is an irritant, but the sulfide component requires thorough washing to remove odor and potential absorption.

• Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen.[6]

Spill Cleanup (Small Scale < 50g/mL)

• Ventilate: Open windows or maximize fume hood draw. The smell will travel fast.

• Absorb: Use vermiculite, dry sand, or commercial spill pads.

• Clean: After removing the bulk material, wipe the surface with a dilute Sodium Bicarbonate (

  ) solution to neutralize the acid residues, followed by a water rinse.

• Disposal: Treat all cleanup materials (wipes, gloves) as hazardous solid waste (see Workflow A).

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 2-(Phenylthio)propionic acid. Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 2. ors.od.nih.gov [ors.od.nih.gov]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. fishersci.com [fishersci.com]
• 5. archpdfs.lps.org [archpdfs.lps.org]
• 6. matrixscientific.com [matrixscientific.com]
• 7. angenechemical.com [angenechemical.com]

A Researcher's Guide to the Safe Handling of 2-(Phenylsulfanyl)propanoic acid

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-(Phenylsulfanyl)propanoic acid. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from analogous carboxylic acids and thioethers to establish a robust safety protocol. All procedures should be conducted with the utmost caution, and a comprehensive risk assessment should be performed before handling this chemical.

Hazard Identification and Risk Assessment

2-(Phenylsulfanyl)propanoic acid possesses two key functional groups that dictate its hazard profile: a carboxylic acid and a phenyl sulfide (thioether) moiety.

• Carboxylic Acid Group: Carboxylic acids are generally corrosive and can cause irritation to the skin and eyes.[1] Depending on the concentration and pH, they can range from mild irritants to corrosive substances capable of causing severe burns.[2][3] Inhalation of vapors or aerosols can also lead to respiratory tract irritation.[1][4]

• Thioether (Sulfide) Group: While the phenylsulfide group is relatively stable, some sulfur-containing compounds can be irritants.[5] A primary concern with thioethers is their potential to decompose under certain conditions (e.g., strong acids, heat) to release toxic and malodorous sulfur compounds, such as hydrogen sulfide (H₂S).[6] Hydrogen sulfide is a highly toxic gas with a characteristic "rotten egg" smell, though olfactory fatigue can occur, making it an unreliable warning signal.[6][7]

Based on these structural features, 2-(Phenylsulfanyl)propanoic acid should be treated as a substance that is:

• Corrosive and capable of causing serious skin and eye damage.[1][4][8]

• A potential respiratory irritant.[1][4]

• Potentially harmful if swallowed.[3]

• Capable of releasing toxic gases upon decomposition.[9]

Personal Protective Equipment (PPE) Protocol

A stringent PPE protocol is mandatory for handling 2-(Phenylsulfanyl)propanoic acid to prevent exposure through inhalation, skin contact, or eye contact.[10][11]

Core PPE Requirements

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A full-face shield should be worn when there is a significant splash hazard.[5][12]	Protects against splashes of the corrosive liquid, which can cause serious eye damage.[8]
Skin Protection	A chemically resistant lab coat or coveralls.[13][14]	Provides a barrier against accidental skin contact.
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). Gloves must be inspected before use and disposed of properly after handling.[13][15] A glove compatibility chart should be consulted for specific breakthrough times.	Prevents direct contact with the corrosive material, which can cause skin burns and irritation.[3][8]
Respiratory Protection	All handling of 2-(Phenylsulfanyl)propanoic acid should be conducted in a certified chemical fume hood to minimize inhalation of vapors.[1][9]	Protects against inhalation of irritating vapors and potential decomposition products.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Sources

• 1. studyrocket.co.uk [studyrocket.co.uk]
• 2. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 3. employees.delta.edu [employees.delta.edu]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. dhss.delaware.gov [dhss.delaware.gov]
• 7. sesha.org [sesha.org]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. matrixscientific.com [matrixscientific.com]
• 10. blog.storemasta.com.au [blog.storemasta.com.au]
• 11. sams-solutions.com [sams-solutions.com]
• 12. fishersci.com [fishersci.com]
• 13. Page loading... [guidechem.com]
• 14. Personal Protective Equipment (PPE) for Industrial Chemicals [respirex.com]
• 15. spectrumchemical.com [spectrumchemical.com]